Cas no 2171864-40-5 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2171864-40-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6019092
• PubChem ID: 165535081
• Update Time: 2025-06-09

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• EN300-1513764
• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid
• 2171864-40-5

• Inchi： 1S/C24H28N2O5/c1-4-26(24(2,3)22(28)29)21(27)13-14-25-23(30)31-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,4,13-15H2,1-3H3,(H,25,30)(H,28,29)
• InChI Key： WAKGLFMWJHEYHE-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

2-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS number 2171864-40-5, known as 2-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functionality in advanced chemical systems. In this article, we delve into the structural characteristics, chemical properties, applications, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of 2-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid is characterized by a combination of functional groups that confer it with versatile reactivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is notable, as it is commonly used as a protecting group in peptide synthesis. The Fmoc moiety is attached to an amino group, which is further connected to a propanamido chain. Additionally, the molecule features an ethyl substituent and a methyl group, contributing to its stereochemical complexity and potential for selective interactions in biological systems.

Chemical Properties

Recent studies have highlighted the stability and reactivity of this compound under various conditions. The Fmoc group is known for its excellent stability under basic conditions, making it ideal for use in peptide synthesis where controlled deprotection is required. The ethyl and methyl substituents influence the hydrophobicity of the molecule, which can be advantageous in drug delivery systems or as a component in amphiphilic materials. Furthermore, the carboxylic acid group at the terminus of the molecule allows for potential conjugation with other biomolecules or polymers, expanding its utility in bioconjugate chemistry.

Applications in Pharmaceutical Sciences

In the field of pharmaceutical sciences, this compound has shown promise as a building block for peptide-based drugs. The Fmoc group enables precise control over peptide assembly during solid-phase synthesis, ensuring high yields and purity of the final product. Recent research has explored its use in constructing bioactive peptides with enhanced stability and bioavailability. Additionally, its ability to form stable amide bonds makes it a valuable component in designing prodrugs or targeted drug delivery systems.

Role in Material Science

Beyond pharmaceutical applications, this compound has found relevance in material science due to its unique combination of functional groups. The Fmoc moiety can serve as a photosensitive unit, enabling light-triggered reactions or self-healing materials. Recent advancements have demonstrated its potential in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations. Moreover, the presence of hydrophobic groups allows for the development of amphiphilic materials with applications in nanotechnology and drug encapsulation.

Synthesis and Optimization

The synthesis of 2-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have recently focused on optimizing the synthetic pathway by employing environmentally friendly catalysts and reducing reaction times. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

Safety and Toxicity Profile

As with any chemical compound intended for biomedical applications, understanding its safety profile is crucial. Preliminary toxicity studies indicate that this compound exhibits low cytotoxicity under standard experimental conditions. However, further investigations are warranted to assess its long-term effects on cellular systems and potential for bioaccumulation. Regulatory compliance remains a priority, ensuring that any application adheres to established safety standards.

Future Directions

The future of 2-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid lies in leveraging its unique properties for innovative applications across diverse fields. Ongoing research aims to explore its role in developing advanced materials with tailored functionalities and improving therapeutic outcomes through peptide-based drug development. As technology advances and new analytical tools emerge, our understanding of this compound's potential will continue to expand.